Cas no 92630-03-0 (1H-Isoindole-1,3(2H)-dione, 2-(3-thienyl)-)

• Product name: 1H-Isoindole-1,3(2H)-dione, 2-(3-thienyl)-
• CAS No: 92630-03-0
• MF: C₁₂H₇NO₂S
• MW: 229.254481554031
• CID: 2815530

1H-Isoindole-1,3(2H)-dione, 2-(3-thienyl)- Chemical and Physical Properties

Names and Identifiers

• 3-phthalimid othiophene
• 1H-Isoindole-1,3(2H)-dione, 2-(3-thienyl)-
• 2-(Thiophen-3-yl)-1H-isoindole-1,3(2H)-dione

• Inchi： 1S/C12H7NO2S/c14-11-9-3-1-2-4-10(9)12(15)13(11)8-5-6-16-7-8/h1-7H
• InChI Key： SMUTWQCGJBSMBS-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 307
• Topological Polar Surface Area: 65.6
• XLogP3: 2.1